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Compound of Interest

Compound Name: Colchicine, 1-demethyl-

Cat. No.: B15125229

Audience: Researchers, scientists, and drug development professionals.
Introduction

1-Demethyl-colchicine is a derivative of colchicine, a well-characterized antimitotic agent.[1]
Like its parent compound, 1-demethyl-colchicine's mechanism of action involves the disruption
of microtubule polymerization by binding to tubulin.[1][2] This interference with microtubule
dynamics leads to cell cycle arrest and can induce apoptosis, making it a compound of interest
in cancer research and other studies involving cellular proliferation.[1] Furthermore, it is known
to stimulate the intrinsic GTPase activity of tubulin and activate the INK/SAPK signaling
pathway.[1]

Proper preparation of a stock solution is the first critical step for obtaining reliable and
reproducible results in downstream applications. This document provides a detailed protocol for
the preparation, storage, and handling of a 1-demethyl-colchicine stock solution.

Quantitative Data Summary

All key quantitative data for 1-demethyl-colchicine are summarized in the table below for easy
reference.
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Property Value Source(s)
Molecular Formula C21H23NOe [11[3114115]
Molecular Weight 385.42 g/mol [11[415]
CAS Number 3464-68-4 [11[4115]

Pale yellow powder or
Appearance . .
crystalline solid

[6]

-20°C or 2-8°C, protect from

Recommended Storage (Solid)
light

[1]i71el

Dimethyl sulfoxide (DMSO),
Ethanol

Common Solvents

[7]

Experimental Protocol

This protocol outlines the steps for preparing a 10 mM stock solution of 1-demethyl-colchicine

in DMSO. The concentration can be adjusted based on experimental needs by modifying the

initial mass of the compound.

Materials and Equipment

e 1-demethyl-colchicine powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

o Analytical balance
e Microcentrifuge tubes or amber vials
» Pipettes and sterile, filtered pipette tips

e \ortex mixer

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves
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Safety Precautions

CAUTION: Colchicine and its derivatives are highly toxic and mutagenic.[6][9] Handle the
compound with extreme care in a designated area, such as a chemical fume hood. Always
wear appropriate PPE. Avoid inhalation of the powder and any contact with skin or eyes.
Dispose of all contaminated materials and waste according to institutional guidelines.

Procedure

e Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:
Mass (mg) = Desired Volume (mL) x 10 mM x 385.42 ( g/mol ) / 1000 Example: For 1 mL of a
10 mM stock solution, you will need 3.85 mg of 1-demethyl-colchicine.

e Weighing the Compound:

o Before opening, allow the vial of 1-demethyl-colchicine to equilibrate to room temperature
for at least 15-20 minutes to prevent condensation.

o In a chemical fume hood, carefully weigh the calculated amount of powder using an
analytical balance. Transfer the powder into a sterile microcentrifuge tube or an amber
vial.

¢ Dissolution:

o Add the desired volume of anhydrous DMSO to the tube containing the 1-demethyl-
colchicine powder. For example, add 1 mL of DMSO to 3.85 mg of the compound for a 10
mM solution.

o Cap the tube securely.
e Ensuring Complete Solubilization:

o Vortex the solution for 1-2 minutes until the powder is completely dissolved. A clear, pale-
yellow solution should be observed. If necessary, gentle warming in a 37°C water bath can
aid dissolution.

 Aliquoting and Storage:
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o To avoid repeated freeze-thaw cycles which can degrade the compound, dispense the
stock solution into smaller, single-use aliquots (e.g., 10-50 pL) in sterile, light-protective
microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C, protected from light.
Storage and Stability

¢ Solid Form: The solid powder of 1-demethyl-colchicine should be stored at -20°C and
protected from light for long-term stability.[7]

e Stock Solution in DMSO/Ethanol: When stored properly at -20°C in tightly sealed, light-
protected aliquots, the stock solution should be stable for several months.

e Aqueous Solutions: It is strongly recommended to prepare fresh dilutions in aqueous buffers
or cell culture media immediately before use. Do not store aqueous solutions of colchicine
derivatives for more than a day, as they are prone to degradation.[10]

Visualizations

Mechanism of Action Workflow

The following diagram illustrates the molecular mechanism of action of 1-demethyl-colchicine,
leading to cell cycle disruption and apoptosis.
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Caption: Mechanism of 1-demethyl-colchicine action.
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Stock Solution Preparation Workflow

This diagram provides a logical workflow for the preparation of the 1-demethyl-colchicine stock
solution.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15125229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. Calculate Mass
(e.g., 3.85 mg for 1mL of 10mM)
Y

2. Weigh Compound
(in fume hood)

3. Add Solvent
(e.g., 1 mL DMSO)

4. Vortex Until Dissolved

5. Aliquot into
Single-Use Tubes

Y

6. Store at -20°C
(Protect from light)

Ready for Use

Click to download full resolution via product page

Caption: Workflow for stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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